Cas no 2166255-72-5 (1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane)

• Product Name: 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane
• CAS No: 2166255-72-5
• MF: C₁₁H₂₁FN₂
• MW: 200.296246290207
• CID: 5043983
• Update Time: 2025-11-06

1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(1R,2R)-2-fluorocyclohexyl]-1,4-diazepane
• 1-((1R,2R)-2-Fluorocyclohexyl)-1,4-diazepane
• 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane

• Inchi： 1S/C11H21FN2/c12-10-4-1-2-5-11(10)14-8-3-6-13-7-9-14/h10-11,13H,1-9H2/t10-,11-/m1/s1
• InChI Key： BJOJDPOBEOJIKV-GHMZBOCLSA-N
• SMILES： F[C@@H]1CCCC[C@H]1N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3

Additional information on 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane

Exploring the Unique Properties and Applications of 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane (CAS No. 2166255-72-5)

In the ever-evolving landscape of chemical research, 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane (CAS No. 2166255-72-5) has emerged as a compound of significant interest. This structurally unique molecule combines a fluorinated cyclohexyl moiety with a diazepane ring, creating a versatile scaffold with potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its stereochemistry, as the (1R,2R) configuration at the fluorocyclohexyl group introduces distinct spatial properties that influence its biological activity and molecular interactions.

The growing demand for fluorinated heterocyclic compounds in pharmaceutical development has put 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane in the spotlight. Its molecular architecture makes it particularly valuable for drug discovery programs targeting neurological disorders and metabolic diseases. The presence of both fluorine and nitrogen atoms in its structure enhances its potential as a bioisostere in medicinal chemistry, allowing for improved pharmacokinetic properties compared to non-fluorinated analogs.

Recent advances in synthetic methodology have made 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane more accessible to researchers. The compound's stability under various conditions and its compatibility with common organic transformations make it an attractive building block for structure-activity relationship (SAR) studies. Many research teams are investigating its potential as a precursor for novel central nervous system (CNS) active compounds, given the pharmacological relevance of similar diazepane derivatives.

The unique fluorocyclohexyl-diazepane combination in this compound has shown promise in addressing several current challenges in drug development. Its balanced lipophilicity profile, influenced by both the fluorinated cyclohexyl group and the polar diazepane ring, makes it particularly interesting for overcoming issues related to blood-brain barrier penetration - a key consideration in CNS drug design. This property has led to increased interest from pharmaceutical companies exploring treatments for neurodegenerative conditions.

From a chemical perspective, 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane demonstrates interesting conformational behavior. The fluorinated cyclohexyl ring can adopt both chair and twist-boat conformations, while the diazepane ring exhibits characteristic puckering. This dynamic structural flexibility contributes to its potential as a molecular scaffold for designing compounds with specific three-dimensional characteristics. Computational chemistry studies suggest that these conformational properties may be crucial for its interactions with biological targets.

The synthesis of 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane typically involves stereoselective methods to ensure the correct configuration at the fluorocyclohexyl moiety. Recent publications have highlighted improved synthetic routes that enhance yield and purity while reducing environmental impact. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, making the compound more attractive for industrial applications.

Analytical characterization of 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane presents unique challenges and opportunities. The fluorine atom introduces distinctive features in NMR spectra, while the diazepane ring's protons create complex splitting patterns. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often employed to fully characterize this compound and verify its stereochemical purity. These analytical aspects are particularly important for quality control in research and development settings.

In material science applications, 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane has shown potential as a building block for specialty polymers. The combination of rigidity from the cyclohexyl ring and flexibility from the diazepane moiety can impart unique mechanical properties to resulting materials. Some research groups are exploring its use in creating fluorine-containing polymers with enhanced thermal stability and chemical resistance, addressing current needs in advanced material development.

The safety profile of 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane has been the subject of preliminary investigations. While comprehensive toxicological data is still being developed, initial studies suggest it may have advantages over some related compounds in terms of metabolic stability and selectivity. These characteristics are particularly valuable in the context of current drug development paradigms that emphasize safety and specificity.

Looking to the future, 1-[(1R,2R)-2-Fluorocyclohexyl]-1,4-diazepane represents an exciting area of research at the intersection of fluorine chemistry and heterocyclic compound development. Its unique structural features continue to inspire innovative applications across multiple scientific disciplines. As synthetic methods improve and our understanding of its properties deepens, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and pharmacology.